N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide

• Molecular Formula: C16H16N6O2S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 1-N,3-N-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C16H16N6O2S2/c1-3-11-19-21-15(25-11)17-13(23)9-6-5-7-10(8-9)14(24)18-16-22-20-12(4-2)26-16/h5-8H,3-4H2,1-2H3,(H,17,21,23)(H,18,22,24)
• InChI Key: SPFQRVJXFOXPCO-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)C(=O)NC3=NN=C(S3)CC

Description

N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide, also known as BTD, is a synthetic compound that is widely used in scientific research. BTD is a member of the thiadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide is not fully understood. However, it is believed that N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide exerts its biological activities by interacting with proteins and modulating their functions. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been shown to inhibit the activity of several enzymes, including proteases and kinases. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has also been shown to interact with DNA and RNA, leading to the inhibition of transcription and translation.
Biochemical and Physiological Effects:
N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been shown to exhibit potent antitumor activity by inducing apoptosis and inhibiting cell proliferation. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been shown to possess antioxidative activity by scavenging free radicals and inhibiting lipid peroxidation. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been shown to possess antifungal activity by inhibiting the growth of several fungal strains.

Advantages and Limitations for Lab Experiments

N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide is a highly potent and selective compound, making it an ideal tool compound for studying the role of protein-protein interactions in various biological processes. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide is also a fluorescent probe, making it an ideal tool for detecting the presence of metal ions in biological samples. However, N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has some limitations for lab experiments. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide is a synthetic compound, and its biological activities may not fully mimic those of natural compounds. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide may also exhibit off-target effects, leading to the inhibition of unintended proteins.

Future Directions

There are several future directions for the study of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide. First, the mechanism of action of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide needs to be fully elucidated. Second, the structure-activity relationship of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide needs to be studied to identify more potent and selective analogs. Third, the in vivo efficacy and toxicity of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide need to be evaluated to determine its potential as a therapeutic agent. Fourth, the use of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide as a fluorescent probe needs to be further explored to develop new applications in biological research.

Synthesis Methods

The synthesis of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide involves the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with 1,3-dibromo-5-ethylbenzene in the presence of potassium carbonate. The resulting product is then treated with phosgene to obtain N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide. The yield of N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide synthesis is high, and the purity of the compound can be easily achieved through recrystallization.

Scientific Research Applications

N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been extensively used in scientific research due to its diverse biological activities. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has also been shown to possess anti-inflammatory, antioxidative, and antifungal activities. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has been used as a tool compound to study the role of protein-protein interactions in various biological processes. N,N'-bis(5-ethyl-1,3,4-thiadiazol-2-yl)benzene-1,3-dicarboxamide has also been used as a fluorescent probe to detect the presence of metal ions in biological samples.